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An In-depth Technical Guide to Tin(IV) Chromate

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Tin(IV) chromate, a chemical

compound with limited direct research but significant implications derived from its constituent

parts: tin(IV) and chromate ions. Due to the sparse availability of specific data for Tin(IV)
chromate, this document synthesizes information from related tin(IV) compounds and

chromates to offer insights into its potential properties, synthesis, biological activities, and

toxicological profile. This guide is intended for researchers, scientists, and professionals in drug

development who may encounter or consider this compound in their work.

Chemical Identity
Tin(IV) chromate is an inorganic compound with the molecular formula Sn(CrO₄)₂.[1][2] It is

also known by other names such as stannic chromate and tin chromate (Sn(CrO4)2).[3]

Molecular Formula and CAS Number
A summary of the key identifiers for Tin(IV) chromate is provided in the table below.
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Identifier Value Reference

Molecular Formula Cr₂O₈Sn or Sn(CrO₄)₂ [3]

CAS Number 10101-75-4 [3]

Molecular Weight 350.70 g/mol [3]

IUPAC Name
bis(dioxido(dioxo)chromium);ti

n(4+)
[3]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Tin(IV) chromate are not

readily available in the public domain. The table below lists computed properties from available

databases.

Property Value Source

Molecular Weight 350.70 g/mol PubChem[3]

Physical Description
Brown-Yellow Crystalline

Powder
MatWeb[4]

Solubility Data not available

Synthesis and Experimental Protocols
Specific experimental protocols for the synthesis of Tin(IV) chromate are not well-documented

in scientific literature. However, general methods for the preparation of other Tin(IV)

compounds, such as Tin(IV) iodide and Tin(IV) sulfides, can provide a conceptual basis for its

synthesis. A plausible route could involve a precipitation reaction between a soluble Tin(IV) salt

(e.g., Tin(IV) chloride) and a soluble chromate salt (e.g., potassium chromate) in an aqueous

solution.

General Protocol for Synthesis of Tin(IV) Halides (as an
example)
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The synthesis of Tin(IV) iodide can be achieved via a simple reflux reaction. This process can

be conceptually adapted for other tin compounds.

Materials:

Tin metal (Sn)

Iodine (I₂)

Dichloromethane (CH₂Cl₂)

Procedure:

Combine tin and iodine in a round-bottom flask with dichloromethane as a solvent.

Heat the mixture to reflux.

Continue the reaction until the iodine color dissipates, indicating the formation of Tin(IV)

iodide.

After cooling, the product can be isolated by filtration and washed with a cold solvent.
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Conceptual Synthesis Workflow for Tin(IV) Compounds

Reactants
(e.g., Tin metal, Halogen/Chromate source)

Reaction Vessel
(e.g., Round-bottom flask)

Solvent
(e.g., Dichloromethane, Water)

Reflux/Stirring

Precipitation/Crystallization

Filtration

Washing

Drying

Pure Tin(IV) Compound

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Tin(IV) compounds.
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Biological Activity and Potential Applications
While there is no specific data on the biological activity of Tin(IV) chromate, the activities of

organotin(IV) compounds and chromates are well-studied.

Tin(IV) Compounds
Organotin(IV) compounds have garnered significant interest for their potential applications in

drug development, particularly as anticancer agents.[5] They are known to exhibit a range of

biological activities, including:

Antitumor Activity: Many organotin(IV) compounds have shown potent cytotoxic effects

against various cancer cell lines.[5] Their mechanism of action is thought to involve

interaction with DNA and inhibition of enzymes like thioredoxin reductase.

Antimicrobial and Antifungal Activity: Certain organotin(IV) complexes have demonstrated

efficacy as antimicrobial and antifungal agents.[5]

Anti-inflammatory Action: Some tin compounds have been investigated for their anti-

inflammatory properties.[6]

The biological activity of organotin(IV) compounds is influenced by the nature of the organic

groups attached to the tin atom.

Chromates
Chromate (CrO₄²⁻) is the anion of chromic acid and is a known oxidizing agent.[7] The toxicity

of chromates is a significant concern, as they are classified as carcinogens.

Signaling Pathways
Specific signaling pathways affected by Tin(IV) chromate have not been elucidated. However,

research on organotin compounds suggests they can induce cell death through apoptosis via

the mitochondrial intrinsic pathway and cause cell cycle arrest.[5] Tin compounds can also

impact cellular immune systems by affecting phospholipid metabolism and impairing the

function of the Golgi apparatus and endoplasmic reticulum.[6]
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Potential Cellular Effects of Tin(IV) Compounds

Tin(IV) Compound
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Caption: Generalized signaling pathway of Tin(IV) compounds in cells.

Toxicology
The toxicological profile of Tin(IV) chromate is not specifically documented. However, based

on its components, significant toxicity is expected.
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Tin Compounds: While metallic tin has low toxicity, organotin compounds can be highly toxic,

causing neurotoxic and immunotoxic effects.[8]

Chromates: Insoluble chromates are considered to have low acute dermal toxicity but can be

carcinogenic.[9]

Conclusion
Tin(IV) chromate remains a poorly characterized compound. Its potential properties and

biological activities can only be inferred from the broader classes of tin(IV) compounds and

chromates. While tin(IV) compounds show promise in medicinal chemistry, the inherent toxicity

of the chromate ion would be a major concern for any therapeutic application. Further research

is required to determine the specific characteristics and potential applications of Tin(IV)
chromate. Researchers should exercise extreme caution when handling this compound due to

the predicted toxicity of both its cationic and anionic components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chromate.]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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